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Compound of Interest

Compound Name: Propyne-d4

Cat. No.: B1606906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information for propyne-d4 (CAS No.

6111-63-3), a deuterated isotopologue of propyne. Due to the limited availability of a specific

Safety Data Sheet (SDS) for propyne-d4, this document combines available physicochemical

data for the deuterated compound with hazard information extrapolated from the well-

documented SDS of its non-deuterated counterpart, propyne (CAS No. 74-99-7). The

toxicological and reactivity profiles of deuterated and non-deuterated compounds are generally

considered to be very similar.

Core Safety and Property Data
Propyne-d4 is a colorless, flammable gas.[1] Its physical and chemical properties are

summarized below.

Physical and Chemical Properties of Propyne-d4
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Property Value Source

Molecular Formula C₃D₄ NIST WebBook

Molecular Weight 44.09 g/mol PubChem[2]

CAS Number 6111-63-3 PubChem[2]

Boiling Point -23.2 °C Guidechem[3]

Melting Point -102.7 °C Guidechem[3]

Flash Point -91.1 °C (Predicted) Guidechem[3]

Vapor Pressure
4565.7 mmHg at 25°C

(Predicted)
Guidechem[3]

Density 0.713 g/cm³ Guidechem[3]

Solubility

Insoluble in water; soluble in

ethanol, chloroform, and

benzene.[1]

PubChem[1]

Hazard Identification and Classification
Information based on propyne (CAS 74-99-7) as a surrogate.

Propyne is classified as an extremely flammable gas that may explode if heated. It is a gas

under pressure and may displace oxygen, causing rapid suffocation.

GHS Hazard Statements:

H220: Extremely flammable gas.

H280: Contains gas under pressure; may explode if heated.

Signal Word: Danger

Experimental Protocols and Safe Handling
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Given the hazards associated with propyne-d4, stringent adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Insulated gloves when handling cylinders.

Respiratory Protection: A self-contained breathing apparatus (SCBA) should be used in case

of release or in environments with insufficient oxygen.

Skin and Body Protection: Flame-retardant clothing is recommended.

Engineering Controls
Work with propyne-d4 should be conducted in a well-ventilated area, preferably in a fume

hood designed for flammable gases.

Use of a continuous monitoring system for flammable gases is highly recommended.

All equipment must be properly grounded to prevent static discharge.

Use only non-sparking tools and explosion-proof equipment.

Storage and Handling Workflow
The following diagram outlines the essential steps for the safe storage and handling of

propyne-d4 cylinders.
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Cylinder Storage Cylinder Handling and Use

Store in a well-ventilated,
secure, and fireproof area.

Keep away from heat,
sparks, and open flames.

Secure cylinders in an
upright position.

Use a cylinder cart for transport.

Wear appropriate PPE.

Connect to a regulator and
check for leaks with a

non-corrosive leak detection fluid.

Open valve slowly.

Close cylinder valve when
not in use and when empty.

Click to download full resolution via product page

Caption: Safe handling workflow for propyne-d4 cylinders.

Reactivity and Stability
Information based on propyne (CAS 74-99-7) as a surrogate.

Chemical Stability: Propyne-d4 is stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents, copper, silver, and mercury and their salts (can

form explosive acetylides).
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Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon

oxides.

Toxicological Information
Information based on propyne (CAS 74-99-7) as a surrogate.

Acute Effects:

Inhalation: May cause dizziness, headache, and nausea. At high concentrations, it can act

as a simple asphyxiant by displacing oxygen, leading to unconsciousness.

Skin Contact: Direct contact with the liquefied gas can cause frostbite.

Eye Contact: Direct contact with the liquefied gas can cause frostbite.

Ingestion: Ingestion is not a likely route of exposure for a gas.

No specific quantitative toxicological data for propyne-d4 were found in the public domain.

Emergency Procedures
Information based on propyne (CAS 74-99-7) as a surrogate.

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, or carbon dioxide. For a large fire, use

water spray, fog, or foam.

Specific Hazards: Extremely flammable. Vapors are heavier than air and may travel to a

source of ignition and flash back. Cylinders may explode when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Eliminate all ignition sources.

Wear appropriate PPE, including respiratory protection.
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Environmental Precautions: Prevent the gas from entering sewers or confined spaces.

Methods for Containment and Clean-up: Stop the flow of gas if it can be done safely.

Ventilate the area.

The following diagram illustrates the logical steps to take in the event of a propyne-d4 leak.

Caption: Emergency response workflow for a propyne-d4 leak.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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